N-(1,2-dihydroacenaphthylen-5-yl)-3-methylsulfanylbenzamide
Overview
Description
“N-(1,2-dihydroacenaphthylen-5-yl)-3-methylsulfanylbenzamide” is a chemical compound that contains an acenaphthene moiety, a benzamide moiety, and a methylsulfanyl group . Acenaphthene is a polycyclic aromatic hydrocarbon (PAH) consisting of naphthalene with an ethylene bridge joining positions 1 and 8 . Benzamide is a simple amide derivative of benzoic acid. The methylsulfanyl group (-SCH3) is a sulfur-containing functional group that is often involved in biological activity .
Molecular Structure Analysis
The molecular structure of this compound would be expected to be fairly rigid due to the presence of the polycyclic acenaphthene moiety. The benzamide group could participate in hydrogen bonding and other polar interactions . The methylsulfanyl group is a relatively small, polarizable group that could be involved in weak interactions with other molecules .Chemical Reactions Analysis
The chemical reactions of this compound could potentially involve the amide group, the aromatic rings, or the methylsulfanyl group. The amide could undergo hydrolysis or participate in condensation reactions . The aromatic rings could undergo electrophilic aromatic substitution reactions . The methylsulfanyl group could potentially be oxidized to a sulfoxide or sulfone .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be influenced by its aromaticity, the polarity of the amide group, and the presence of the methylsulfanyl group . It would likely be relatively stable due to the presence of the aromatic rings .Scientific Research Applications
- N-(1,2-dihydroacenaphthylen-5-yl)-3-(methylthio)benzamide has drawn attention for its potential as an anticancer agent. Researchers investigate its effects on cancer cell lines, exploring mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of tumor growth. The compound’s structural features may interact with specific cellular targets, making it a promising candidate for further study .
- Inflammation plays a crucial role in various diseases. This compound’s sulfanyl group (–SCH₃) suggests potential anti-inflammatory activity. Researchers explore its effects on inflammatory pathways, cytokine production, and immune responses. Understanding its mechanisms could lead to novel anti-inflammatory drugs .
- Neurodegenerative disorders like Alzheimer’s and Parkinson’s disease require effective therapeutic strategies. N-(1,2-dihydroacenaphthylen-5-yl)-3-(methylthio)benzamide may exhibit neuroprotective properties by modulating oxidative stress, neuroinflammation, and neuronal survival. Preclinical studies aim to validate its potential in treating neurodegenerative conditions .
- Investigating the compound’s antimicrobial properties is essential. Researchers explore its efficacy against bacteria, fungi, and viruses. The unique acenaphthylene-based structure could interact with microbial targets, making it a valuable candidate for drug development .
- Organic semiconductors are crucial for flexible electronics and optoelectronic devices. The acenaphthylene moiety in this compound offers interesting electronic properties. Researchers study its use in organic field-effect transistors (OFETs), light-emitting diodes (OLEDs), and solar cells .
- The compound’s absorption and emission properties are of interest. Researchers investigate its fluorescence behavior, quantum yield, and excited-state dynamics. These studies contribute to understanding its photophysical characteristics and potential applications in sensors or imaging probes .
Anticancer Research
Anti-inflammatory Properties
Neuroprotective Effects
Antimicrobial Activity
Organic Electronics and Optoelectronics
Photophysical Studies
Future Directions
properties
IUPAC Name |
N-(1,2-dihydroacenaphthylen-5-yl)-3-methylsulfanylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NOS/c1-23-16-6-2-5-15(12-16)20(22)21-18-11-10-14-9-8-13-4-3-7-17(18)19(13)14/h2-7,10-12H,8-9H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPIREWQNXAOWRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)NC2=CC=C3CCC4=C3C2=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,2-dihydroacenaphthylen-5-yl)-3-methylsulfanylbenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-6-carboxamide](/img/structure/B2773066.png)
![5H,6H,8H-pyrano[3,4-b]pyridine-6,8-dione hydrochloride](/img/structure/B2773069.png)
![2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(2-methoxyphenyl)acetamide](/img/structure/B2773071.png)
![N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-chlorophenoxy)acetamide hydrochloride](/img/structure/B2773076.png)
![2-(4-Chlorophenyl)-N-(2-hydroxypropyl)-3-oxo-1H-pyrazolo[4,3-c]quinoline-8-carboxamide](/img/structure/B2773082.png)
![2-{[(2,5-dimethylphenyl)amino]methyl}-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione](/img/structure/B2773083.png)
![5-(benzo[d][1,3]dioxol-5-yl)-N-(1-(2,4-dichlorobenzyl)-1H-pyrazol-4-yl)isoxazole-3-carboxamide](/img/structure/B2773084.png)
![2-methyl-5-(1-phenylethyl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one](/img/structure/B2773085.png)
